Cas no 90-82-4 (Pseudoephedrine)

Pseudoephedrine, Chinese alias: s- (r*, r*)]-a-1[1- (methylamino) ethyl] - benzyl alcohol hydrochloride, chemical drug, this product is a white odorless crystal, has hygroscopicity, darkens when exposed to light, and is soluble in ethanol \ ether.
according to the regulations on the safety management of hazardous chemicals \ the regulations on the management of precursor chemicals, this product is under the control of the public security department< Br> pseudoephedrine is one of the ingredients of some cold drugs, which can relieve nasal discomfort caused by cold. Nasal congestion, runny nose and sneezing are the main symptomatic problems. But at the same time, it can also be made into methylphenylpropamine commonly known as "meth" through uncomplicated chemical transformation. Pseudoephedrine hydrochloride is 90 mg, and in theory, 10 boxes of cold drugs can produce 3 g of meth< Br>
Pseudoephedrine structure
Pseudoephedrine structure
Pseudoephedrine
90-82-4
C10H15NO
165.23200
34575
7028

Pseudoephedrine Properties

Names and Identifiers

    • Pseudoephedrine
    • ***
    • S,S(+)-Pseudoephedrine solution
    • (+)-(1S,2S)-2-methylamino-1-phenyl-1-propanol
    • (+)-pseudoephedrin
    • 2-(Methylamino)-1-phenyl-1-Pentanone
    • 2-Methylamino-1-phenyl-pentan-1-on
    • 2-methylamino-1-phenyl-pentan-1-one
    • 2-methylamino-1-phenylpropanol
    • Pentedrone
    • (+)-Pseudoephedrine
    • (1S,2S)-2-Methylamino-1-phenylpropan-1-ol
    • Benzenemethanol, alpha-((1S)-1-(methylamino)ethyl)-, (alpha-S)-
    • CHEMBL1590
    • 2-(Methylamino)-1-phenyl-1-propanol
    • GTPL7286
    • Genaphed
    • BSPBio_003261
    • (1S,2S)-(+)-Pseudoephedrine
    • LS-125922
    • Pseudoephedrine [INN:BAN]
    • 1-(S),2-(R)-ERYTHRO-(+)-EPHEDRINE
    • (+)-threo-Ephedrine
    • Sudafed
    • Maxenal
    • Myfedrine
    • Sudafed Decongestant 12 Hour
    • Triaminic Infant Oral Decongestant Drops
    • Besan
    • Sudafed (TN)
    • Drixoral Nasal Decongestant
    • BENZENEMETHANOL, .ALPHA.-((1S)-1-(METHYLAMINO)ETHYL)-, (.ALPHA.S)-
    • (1S,2S)-Pseudoephedrine
    • Decofed
    • Robidrine
    • (I)-Ephedrin
    • EPHEDRINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
    • Acunaso
    • Afrinol
    • HSDB 3177
    • (+)-(1S,2S)-Pseudoephedrine
    • Benzenemethanol, .alpha.-[(1S)-1-(methylamino)ethyl]-, (.alpha.S)-
    • Benzenemethanol, .alpha.-[1-(methylamino)ethyl]-, [S-(R*,R*)]-
    • d-Isoephedrine
    • (+)-psi-Ephedrine
    • Spectrum4_001162
    • 90-82-4
    • Efidac 24 PseudoephedrineHcl
    • Pseudo
    • IDI1_000451
    • C02765
    • Efidac/24
    • Psi-ephedrin
    • Pseudoephedrine sulfate
    • CHEBI:51209
    • KBio3_002762
    • Lopac-E-3250
    • PDSP1_001347
    • Isoephedrine, d-
    • AKOS025401512
    • 649031_ALDRICH
    • pseudoephedrin-
    • Spectrum2_001303
    • (+)-Pseudoephedrine, 1mg/ml in Acetonitrile
    • Acunaso (TN)
    • KBioSS_001358
    • KBio2_006494
    • (1s, 2s)-(+)-pseudoephedrine
    • ephedrine-(racemic)
    • PSEUDOEPHEDRINE [INN]
    • 7CUC9DDI9F
    • Cenafed
    • trans-Ephedrine
    • Pseudoephedrine (INN)
    • PSEUDOEPHEDRINE(D)
    • Psi-ephedrine
    • Pedia Care
    • KBio1_000451
    • SPBio_001365
    • PSEUDOEPHEDRINE [WHO-DD]
    • D00HHS
    • d-psi-2-Methylamino-1-phenyl-1-propanol
    • Pseudoephedrinum [INN-Latin]
    • (1S,2S)-2-(methylamino)-1-phenylpropan-1-ol
    • BIDD:GT0817
    • Benzenemethanol, alpha-(1-(methylamino)ethyl)-, (S-(R*,R*))-
    • PSEUDOEPHEDRINE [MI]
    • L(+)-psi-Ephedrine
    • PSEUDOEPHEDRINE [HSDB]
    • Pseudoephedrine, L-(+)-
    • NCI60_002955
    • d-Pseudoephedrine
    • Bencenometanol, alfa-[(1s)-1-(metilamino) etil]-, (alfas)-
    • SBI-0051498.P003
    • Spectrum_000878
    • D08449
    • Q263958
    • DTXCID003537
    • (1S,2S)-2-(methylamino)-1-phenyl-propan-1-ol
    • (+) threo-2-(methylamino)-1-phenyl-1-propanol
    • NINDS_000451
    • NCGC00015408-01
    • Pseudoephedrine (D)
    • Benzenemethanol, alpha-((1S)-1-(methylamino)ethyl)-, (alphaS)-
    • Neodurasina
    • Pseudoephedrine, (+)-
    • EINECS 202-018-6
    • Drixoral N.D.
    • Benylin Decongestant
    • Sudafed Decongestant Extra Strength
    • KBio2_001358
    • (1S,2S)-(+)-Pseudoephedrine, 98%
    • d-Pseudoephedrine base
    • (1S,2S)-2-Methylamino-1-phenyl-1-propanol
    • Triaminic AM Decongestant Formula
    • (alpha S)-alpha-[(1S)-1-(Methylamino)ethyl]benzenemethanol
    • Isoephedrine
    • DTXSID0023537
    • PSEUDOEPHEDRINE [MART.]
    • Pseudoephedrine polistirex
    • Eltor 120
    • DivK1c_000451
    • d-psi-Ephedrine
    • BRD-K84175871-003-02-2
    • psi-Ephedrine, (+)-
    • Pseudoephedrine Ephedrine
    • (+) pseudoephedrine
    • Pseudoefedrina
    • ( )-Pseudoephedrine
    • (1S,2S) pseudoephedrine
    • Pseudoefedrina [INN-Spanish]
    • Spectrum3_001771
    • PSEUDOEPHEDRINE (MART.)
    • SCHEMBL4368
    • R01BA02
    • KBio2_003926
    • (alphaS)-alpha-((1R)-1-(METHYLAMINO)ETHYL)BENZENEMETHANOL
    • Neodurasina (TN)
    • Pseudoephedrine d-form
    • Pseudo 60's
    • L-(+)-Pseudoephedrine
    • Pseudoephedrinum
    • (1s, 2s) pseudoephedrine
    • Sudafed Decongestant
    • Dimetapp Decongestant Pediatric Drops
    • Spectrum5_000650
    • pseudophedrine sulphate
    • BENZENEMETHANOL, .ALPHA.-(1-(METHYLAMINO)ETHYL)-, (S-(R*,R*))-
    • KBioGR_001763
    • (.ALPHA.S)-.ALPHA.-((1R)-1-(METHYLAMINO)ETHYL)BENZENEMETHANOL
    • NCGC00178180-01
    • (1S,2S)-2-methylamino-1-phenyl-propan-1-ol
    • alpha-(1-(Methylamino)ethyl)benzyl alcohol
    • EC 202-018-6
    • Benzenemethanol, alpha-((1S)-1-(methylamino)ethyl)-, (alpha-S)-(9CI)
    • PSEUDOEPHEDRINE [VANDF]
    • UNII-7CUC9DDI9F
    • DB00852
    • Pseudo-12
    • Benzenemethanol, alpha-[1-(methylamino)ethyl]-, [S-(R*,R*)]-
    • 1-EPHEDRINE
    • Pseudoefedrina (INN-Spanish)
    • Pseudoephedrinum (INN-Latin)
    • NS00067939
    • 1(R),2(S)-erythro-(-)-Ephedrine
    • Ephedrine
    • 2-(Methylamino)-1-phenyl-1-propanol; (1S,2S)-form
    • (-)-Ephedrine
    • L-Ephedrine
    • (1R,2S)-1-phenyl-1-hydroxy-2-methylaminopropane
    • L-erythro-2-(methylamino)-1-phenylpropan-1-ol
    • 2-(Methylamino)-1-phenyl-1-propanol; (1R,2S)-form
    • L(-)-ephedrine
    • +Expand
    • KWGRBVOPPLSCSI-WCBMZHEXSA-N
    • 1S/C10H15NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,10-12H,1-2H3
    • C1=CC=CC(=C1)[C@@H]([C@H](C)NC)O

Computed Properties

  • 165.11500
  • 2
  • 2
  • 3
  • 165.115364102g/mol
  • 12
  • 121
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 32.3Ų

Experimental Properties

  • 1.71880
  • 32.26000
  • 13,8007
  • 1.5200 (estimate)
  • 293.09°C (rough estimate)
  • 117-118 ºC
  • 9℃
  • Lamellar crystallization
  • Stable. Combustible. Incompatible with strong oxidizing agents. May discolour upon exposure to light.
  • Soluble in ethanol \ ether, slightly soluble in water
  • 52 º (c=0.6, EtOH)
  • 1.0203 (rough estimate)

Pseudoephedrine Synthesis

Pseudoephedrine Related Literature

90-82-4 (Pseudoephedrine) Related Products